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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the effective removal of

strontium from contaminated water. The methods covered include adsorption, ion exchange,

chemical precipitation, and membrane filtration. The provided protocols are based on

established laboratory procedures and aim to guide researchers in developing and evaluating

strontium remediation strategies.

Overview of Strontium Removal Methods
Strontium, particularly its radioactive isotope ⁹⁰Sr, is a significant contaminant in aqueous

environments, primarily originating from nuclear activities.[1][2][3] Its chemical similarity to

calcium allows it to be readily incorporated into biological systems, posing a health risk.[4][5][6]

Several technologies have been developed for the removal of strontium from water, each with

its own advantages and limitations.[4][7][8] The primary methods include:

Adsorption: This widely used method involves the binding of strontium ions to the surface of

a solid material (adsorbent).[4][9][10] Various materials, including natural minerals like

zeolites and clays, as well as synthetic materials like activated carbon and graphene oxide,

have been investigated for their strontium adsorption capabilities.[11][12][13][14] The

effectiveness of adsorption is influenced by factors such as pH, temperature, contact time,

and the presence of competing ions.[4][11]
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Ion Exchange: This technique utilizes materials with mobile ions that can be exchanged for

strontium ions in the contaminated water.[15][16][17] Both organic resins and inorganic

exchangers are employed for this purpose, offering high selectivity for strontium under

specific conditions.[15][16]

Chemical Precipitation: This method involves the addition of chemicals to convert dissolved

strontium into an insoluble solid that can be removed by sedimentation or filtration.[18][19]

Lime softening, which uses lime and soda ash to precipitate calcium and strontium as

carbonates, is a common approach.[18][19] Co-precipitation with other minerals, such as

barium sulfate, is also an effective strategy.[16][20]

Membrane Filtration: Technologies like nanofiltration (NF) and reverse osmosis (RO) use

semi-permeable membranes to separate strontium ions from water.[7][21] These methods

are highly efficient but can be more energy-intensive and prone to membrane fouling.[7][21]

The selection of the most appropriate method depends on various factors, including the initial

strontium concentration, the chemical composition of the water, the required level of

purification, and economic considerations.

Data Presentation: Comparison of Strontium
Removal Methods
The following tables summarize quantitative data from various studies on the removal of

strontium from water, providing a comparative overview of the performance of different

methods and materials.

Table 1: Strontium Removal by Adsorption
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Adsorb
ent
Material

Initial
Sr²⁺
Conc.
(mg/L)

pH
Contact
Time

Temper
ature
(K)

Max.
Adsorpt
ion
Capacit
y (mg/g)

Remova
l
Efficien
cy (%)

Referen
ce

Chitosan-

Fuller's

Earth

Beads

55 - 1000 6.5 24 h 298 ~30
>70% in

4h
[11]

Sulfonate

d Porous

Carbon

(PC-

SO₃H)

5 - 10
Not

Specified
1 h

Not

Specified
18.97

97.6 -

99.9
[9]

TiO₂-

Pillared

Zeolite

Not

Specified
5 80 min

Not

Specified

Low (not

specified)

Not

Specified
[4]

Na₃FePO

₄CO₃

(NFPC)

200 7 36 min 323 99.6
Not

Specified
[1]

Nut

Shells

Activated

Carbon

(CAN-7)

Not

Specified

Not

Specified

Not

Specified
308 - 328

Decrease

s with

temp.

Not

Specified
[22]

Teak

Peel

Modified

Biochar

(PMBN3)

Not

Specified

Not

Specified
<1 h

Not

Specified

Not

Specified

>99.7

(with pre-

precipitati

on)

[8]

Zeolite
Not

Specified

Not

Specified
30 min

Not

Specified
4.07 99.9 [12][14]
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Bentonite
Not

Specified

Not

Specified
360 min

Not

Specified
3.85 95.1 [14]

Attapulgit

e

Not

Specified

Not

Specified
360 min

Not

Specified
3.16 80.4 [14]

Graphen

e Oxide
200 7

Not

Specified
298 131.4

Not

Specified
[13]

Co-

doped

Sodium

Vanadosi

licate

Not

Specified

Not

Specified
5 min

Not

Specified
319.10

Not

Specified
[23]

Sodium

Titanate

(ST2)

Not

Specified
7

Not

Specified

Not

Specified

Not

Specified
99.86 [24]

Table 2: Strontium Removal by Other Methods
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Method
Material/P
rocess

Initial
Sr²⁺
Conc.
(mg/L)

pH
Key
Condition
s

Removal
Efficiency
(%)

Referenc
e

Ion

Exchange

SrTreat

(Sodium

Titanate)

Not

Specified
Alkaline

Packed

bed

column

High (DF

2000-

15000)

[16]

Natural

Zeolite
10 - 100

Not

Specified

0.5g

adsorbent

in 50mL

51.3 - 94.5 [3]

Precipitatio

n

Lime

Softening
4.1 10.7 Jar test 78.2 [18]

Lime

Softening
21.8 10.7 Jar test 77.7 [18]

Coagulatio

n/Filtration

(Alum)

4.93 7.7 Jar test 12 [18][19]

Coagulatio

n/Filtration

(Ferric)

4.95 7.7 Jar test 5.9 [18][19]

Microbially

Induced

Carbonate

Precipitatio

n

~80-170 7.5 - 9.6
Ureolytic

bacteria
Near-total [2][25]

Membrane

Filtration

Nanofiltrati

on (NF)
0.057 mM 5

0.5 MPa

pressure

Minimum

at pH 5
[21]

Nanofiltrati

on (NF)
0.057 mM >5

With

complexing

agents

Higher

than

without

[21]

Reverse

Osmosis

Not

Specified

Not

Specified

Low

pressure

Almost 100 [7]
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(RO)

Al₂O₃/AC/F

e Ceramic

Membrane

2 7
Not

Specified
~90 [26][27]

Al₂O₃/AC/F

e Ceramic

Membrane

Real

sewage

Not

Specified

Not

Specified
>80 [26][27]

Experimental Protocols
The following protocols provide detailed methodologies for key experiments in strontium
removal research.

Protocol for Batch Adsorption Studies
This protocol outlines the procedure for evaluating the adsorption capacity of a material for

strontium in a batch system.

Objective: To determine the equilibrium adsorption capacity and kinetics of an adsorbent for

strontium.

Materials:

Adsorbent material (e.g., activated carbon, zeolite, biochar).

Strontium stock solution (e.g., 1000 mg/L Sr²⁺, prepared from SrCl₂·6H₂O or Sr(NO₃)₂).

Deionized water.

pH adjustment solutions (0.1 M HCl and 0.1 M NaOH).

Conical flasks or centrifuge tubes.

Orbital shaker or magnetic stirrer.

pH meter.
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Filtration system (e.g., syringe filters).

Analytical instrument for strontium concentration measurement (e.g., ICP-MS, ICP-OES, or

AAS).

Procedure:

Preparation of Strontium Solutions: Prepare a series of strontium solutions of varying initial

concentrations (e.g., 10, 20, 50, 100, 200 mg/L) by diluting the stock solution with deionized

water.

Adsorption Experiment:

Accurately weigh a specific amount of the adsorbent (e.g., 0.1 g) and place it into a series

of conical flasks.

Add a fixed volume of the prepared strontium solution (e.g., 50 mL) to each flask.

Adjust the initial pH of the solutions to the desired value (e.g., pH 7) using the pH

adjustment solutions.[4][11]

Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 150 rpm) and

temperature (e.g., 298 K) for a predetermined time to reach equilibrium (e.g., 24 hours).

[11]

Kinetic Study: For kinetic studies, take aliquots of the solution at different time intervals (e.g.,

5, 10, 30, 60, 120, 240 minutes, and up to 24 hours).

Sample Analysis:

After the desired contact time, separate the adsorbent from the solution by filtration or

centrifugation.

Measure the final strontium concentration in the filtrate using a suitable analytical

instrument.

Data Analysis:
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Calculate the amount of strontium adsorbed per unit mass of the adsorbent at equilibrium

(qₑ, in mg/g) using the following equation: qₑ = (C₀ - Cₑ) * V / m where:

C₀ is the initial strontium concentration (mg/L).

Cₑ is the equilibrium strontium concentration (mg/L).

V is the volume of the solution (L).

m is the mass of the adsorbent (g).

Calculate the removal efficiency (%) using the following equation: Removal Efficiency (%)

= ((C₀ - Cₑ) / C₀) * 100

For kinetic studies, plot the amount of strontium adsorbed at time t (qₜ) versus time.

Model the equilibrium data using adsorption isotherms (e.g., Langmuir, Freundlich) and

the kinetic data using kinetic models (e.g., pseudo-first-order, pseudo-second-order).[1][3]

[13]

Protocol for Lime Softening Jar Test
This protocol describes a bench-scale jar test to evaluate the effectiveness of lime softening for

strontium removal.[18]

Objective: To determine the optimal pH and lime dosage for strontium precipitation.

Materials:

Jar testing apparatus with multiple stirrers.

Beakers (e.g., 1 L).

Contaminated water sample containing strontium.

Lime slurry (e.g., prepared from Ca(OH)₂).

Soda ash solution (Na₂CO₃), if required.
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pH meter.

Filtration apparatus.

Analytical instrument for strontium and calcium concentration measurement.

Procedure:

Sample Preparation: Fill a series of beakers with a known volume of the contaminated water

(e.g., 500 mL).

Coagulant Addition (if applicable): While stirring at a rapid mix speed (e.g., 100 rpm), add

varying doses of lime slurry to each beaker to achieve a range of target pH values (e.g., pH

9.0 to 11.5).[18] If the water has low alkalinity, soda ash may also be added.

Flocculation: Reduce the stirring speed to a slow mix (e.g., 30 rpm) and allow for flocculation

for a specified time (e.g., 20 minutes).

Sedimentation: Stop stirring and allow the precipitate to settle for a designated period (e.g.,

30 minutes).

Sample Collection and Analysis:

Carefully collect a supernatant sample from each beaker, avoiding disturbance of the

settled sludge.

Filter the samples.

Measure the final pH and the concentrations of strontium and calcium in the filtered

samples.

Data Analysis:

Plot the final strontium concentration and removal efficiency as a function of the final pH

and lime dosage.

Determine the optimal conditions for maximum strontium removal.
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Visualization of Workflows and Mechanisms
The following diagrams, generated using the Graphviz DOT language, illustrate key

experimental workflows and signaling pathways involved in strontium removal.

Preparation

Experiment Analysis

Prepare Strontium
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Weigh Adsorbent

Adjust pH Agitate for
Contact Time

Separate Adsorbent
(Filtration/Centrifugation)

Measure Final Sr
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Calculate Adsorption
Capacity & Removal %

Click to download full resolution via product page

Caption: General experimental workflow for batch adsorption studies.
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Caption: Mechanism of strontium removal by ion exchange.
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Caption: Logical workflow of the lime softening process.

Concluding Remarks
The selection and optimization of a strontium removal method require careful consideration of

the specific application and water matrix. The protocols and data presented in these application
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notes provide a foundation for researchers to design and conduct experiments to evaluate and

compare different treatment technologies. Further research may focus on developing novel

adsorbent materials with higher selectivity and capacity, optimizing operational parameters for

existing technologies, and assessing the long-term stability and disposal of the resulting

strontium-laden waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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